molecular formula C22H19ClN2O4S B2695394 3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide CAS No. 921899-23-2

3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide

Cat. No. B2695394
CAS RN: 921899-23-2
M. Wt: 442.91
InChI Key: QGBISNPJAXDVFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H19ClN2O4S and its molecular weight is 442.91. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Enzyme Inhibition

Sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit enzymes of therapeutic interest, such as carbonic anhydrases. For example, unprotected primary sulfonamide groups facilitated the construction of polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors, showcasing the dual role of the sulfonamide functionality in ring construction and enzyme inhibition (Sapegin et al., 2018).

Antimicrobial and Anticancer Properties

The sulfonamide scaffold has been incorporated into mixed-ligand copper(II) complexes, which were studied for their DNA binding, cleavage, genotoxicity, and anticancer activity. These studies demonstrate the significance of the sulfonamide derivative in governing interactions with DNA and enhancing the antiproliferative effect against tumor cells (González-Álvarez et al., 2013).

Photosensitizers for Photodynamic Therapy

Sulfonamide derivatives have also been utilized in the synthesis of zinc phthalocyanine compounds, exhibiting high singlet oxygen quantum yield for potential application in photodynamic therapy (PDT). This highlights the role of sulfonamide derivatives in developing photosensitizers for cancer treatment and other therapeutic applications (Pişkin et al., 2020).

Environmental Presence and Human Exposure

Investigations into the occurrence of benzenesulfonamide derivatives in outdoor air particulate matter samples have provided insights into human exposure and potential health risks. Such studies emphasize the environmental presence of these compounds and the need for assessment regarding their impact on human health (Maceira et al., 2018).

properties

IUPAC Name

3-chloro-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-4-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19ClN2O4S/c1-13-4-8-21-19(10-13)25(3)22(26)17-11-15(6-9-20(17)29-21)24-30(27,28)16-7-5-14(2)18(23)12-16/h4-12,24H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGBISNPJAXDVFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)C)Cl)C(=O)N2C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.